Cas no 85888-02-4 (1,3,5,7,11,13-Tridecanehexol, 2,6,10-trimethyl-)

• Product Name: 1,3,5,7,11,13-Tridecanehexol, 2,6,10-trimethyl-
• CAS No: 85888-02-4
• MF: C₁₆H₃₄O₆
• MW: 322.437566280365
• CID: 2808429
• PubChem ID: 588558
• Update Time: 2025-04-21

1,3,5,7,11,13-Tridecanehexol, 2,6,10-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Trimethyltridecan-1,3,5,7,11,13-hexaol
• DTXSID20343264
• DTXCID80294344
• 2,6,10-Trimethyl-1,3,5,7,11,13-tridecanehexol #
• 1,3,5,7,11,13-Tridecanehexol, 2,6,10-trimethyl-
• 85888-02-4
• XKWORVDXHNQHIS-UHFFFAOYSA-N
• 1,3,5,7,11,13-Hexahydroxy-2,6,10-trimethyltridecane

• Inchi： 1S/C16H34O6/c1-10(13(19)6-7-17)4-5-14(20)12(3)16(22)8-15(21)11(2)9-18/h10-22H,4-9H2,1-3H3
• InChI Key： XKWORVDXHNQHIS-UHFFFAOYSA-N
• SMILES： OC(CCC(C)C(CCO)O)C(C)C(CC(C(C)CO)O)O

Computed Properties

• Exact Mass: 322.23553880Da
• Monoisotopic Mass: 322.23553880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 121Ų